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Abstract

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for azomethane (CAS No. 503-28-6).
Azomethane, a colorless to pale yellow gas, is primarily recognized for its significant physical
hazards, most notably its extreme flammability. This document synthesizes available data on its
physicochemical properties, GHS hazard classification, and the experimental protocols relevant
to its hazard determination. Due to a notable lack of extensive toxicological data for
azomethane, this guide also briefly discusses the general toxicological profiles of related short-
chain aliphatic azo compounds to provide a broader context for risk assessment, while clearly
distinguishing this from data specific to azomethane. All quantitative data are presented in
tabular format for clarity, and relevant logical workflows are visualized using Graphviz
diagrams.

Chemical and Physical Properties

A summary of the key chemical and physical properties of azomethane is presented in Table 1.
These properties are fundamental to understanding its hazard profile, particularly its high
volatility and flammability.

Table 1: Chemical and Physical Properties of Azomethane
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Property Value

Chemical Formula C2HeN:2

Molecular Weight 58.08 g/mol

CAS Number 503-28-6

Appearance Colorless to pale yellow gas
Melting Point -78 °C (trans isomer)
Boiling Point 1.5 °C (trans isomer)

Flash Point Data not available

Auto-ignition Temperature

Data not available

Explosive Limits

Data not available

Vapor Pressure

Data not available

Solubility

Soluble in ethanol and ether

GHS Hazard Classification

The GHS classification for azomethane is predominantly based on its physical hazards. The

available information from various sources, including the European Chemicals Agency (ECHA)

Classification and Labelling (C&L) Inventory, consistently identifies azomethane as an

extremely flammable gas.[1][2][3]

Table 2: GHS Hazard Classification of Azomethane
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Detailed Hazard Analysis and Experimental
Protocols

This section provides a detailed breakdown of the GHS hazard classes and describes the
standard experimental protocols used for their determination. It is important to note that specific
experimental data for azomethane is largely unavailable for most health-related endpoints.

Physical Hazards

Azomethane is classified as a Flammable Gas, Category 1.[1][2][3] This classification
indicates that it is a gas that, at 20°C and a standard pressure of 101.3 kPa, is ignitable when
in a mixture of 13% or less by volume in air; or has a flammable range with air of at least 12
percentage points regardless of the lower flammable limit.

Experimental Protocol: Flammability of Gases (Based on UN Manual of Tests and Criteria)

The determination of the flammability of gases typically involves introducing the test gas at
various concentrations into a specialized apparatus containing a standardized ignition source
(e.g., a spark). The flammability is assessed by observing whether ignition and sustained flame
propagation occur. The lower and upper flammable limits are determined by systematically
varying the gas concentration.
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Caption: Workflow for determining the flammability of a gas.

Azomethane is also classified as a Gas Under Pressure (Compressed Gas).[1] This
classification applies to gases which when packaged under pressure are entirely gaseous at
-50°C.

Experimental Protocol: Gases Under Pressure

The classification of gases under pressure is primarily based on their physical state when
packaged. This is determined by a combination of the critical temperature of the gas and the
pressure at which it is supplied. No specific experimental protocol is typically required beyond
knowledge of the substance’s physical properties and packaging conditions.

While not formally classified as an explosive, azomethane is known to be heat-sensitive and
can decompose explosively.[4][5][6] Its thermal decomposition, which produces nitrogen gas
and methyl radicals, is a key consideration in its hazard profile.

Experimental Protocol: Thermal Stability and Explosive Properties

Standard tests to evaluate the explosive properties of a substance include differential scanning
calorimetry (DSC) to determine exothermic decomposition energy, and various sensitivity tests
(e.g., impact, friction). The UN Manual of Tests and Criteria outlines a series of tests to formally
classify a substance as an explosive.
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Thermal Decomposition of Azomethane
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Caption: Simplified thermal decomposition pathway of azomethane.

Health Hazards

There is a significant lack of publicly available data regarding the health hazards of
azomethane. For the following GHS health hazard classes, no definitive classification can be
made for azomethane due to the absence of experimental data. The experimental protocols
described are based on standard OECD guidelines for chemical testing.

Table 3: Summary of Health Hazard Data for Azomethane
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GHS Health Hazard Class

Classification

Quantitative Data (e.g.,
LD50, LC50)

Acute Toxicity (Oral)

Data not available

No data available

Acute Toxicity (Dermal)

Data not available

No data available

Acute Toxicity (Inhalation)

Data not available

No data available

Skin Corrosion/Irritation

Data not available

No data available

Serious Eye Damage/Irritation

Data not available

No data available

Respiratory or Skin

Sensitization

Data not available

No data available

Germ Cell Mutagenicity

Data not available

No data available

Carcinogenicity

Data not available

No data available

Reproductive Toxicity

Data not available

No data available

Specific Target Organ Toxicity
(Single Exposure)

Data not available

No data available

Specific Target Organ Toxicity
(Repeated Exposure)

Data not available

No data available

Aspiration Hazard Not applicable (gas) Not applicable

Experimental Protocol: Acute Oral, Dermal, and Inhalation Toxicity (Based on OECD Guidelines
420, 402, and 403)

o Oral (OECD 420): A single dose of the substance is administered by gavage to fasted
animals (typically rats). Animals are observed for up to 14 days for signs of toxicity and
mortality. The LD50 (lethal dose for 50% of the test population) is then calculated.

o Dermal (OECD 402): The substance is applied to a shaved area of the skin of the test animal
(typically rats or rabbits) for 24 hours. Observations for toxicity and mortality are made for up
to 14 days to determine the dermal LD50.
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 Inhalation (OECD 403): Animals (typically rats) are exposed to the substance as a gas,
vapor, or aerosol in an inhalation chamber for a defined period (usually 4 hours). Mortality
and signs of toxicity are observed for up to 14 days to determine the LC50 (lethal
concentration for 50% of the test population).

Experimental Protocol: Skin and Eye Irritation (Based on OECD Guidelines 404 and 405)

 Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to the
shaved skin of a test animal (typically a rabbit) under a semi-occlusive patch for up to 4
hours. The skin is then observed for erythema (redness) and edema (swelling) at specific
intervals.[3][7][8][9]

e Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into the
conjunctival sac of one eye of a test animal (typically a rabbit). The eye is then examined for
effects on the cornea, iris, and conjunctiva at set intervals.[10][11][12][13][14]

Experimental Protocol: Skin Sensitization (Based on OECD Guideline 406)

The Guinea Pig Maximization Test (GPMT) or the Buehler Test are commonly used.[2][15][16]
[17][18] These tests involve an induction phase where the animal is exposed to the substance,
followed by a challenge phase after a rest period to determine if an allergic reaction has
developed.

Experimental Protocols:

e Germ Cell Mutagenicity (e.g., Ames Test - OECD 471): This in vitro test uses strains of the
bacterium Salmonella typhimurium to detect gene mutations.

e Carcinogenicity (OECD 451): Long-term studies (typically 2 years) are conducted in rodents
where the substance is administered daily. The incidence of tumors in treated animals is
compared to a control group.

o Reproductive Toxicity (OECD 416): A two-generation study in rodents is typically performed
to assess the effects of the substance on all phases of the reproductive cycle.[19]

Toxicological Profile of Related Azo Compounds
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In the absence of specific toxicological data for azomethane, it is prudent to consider the
known hazards of other short-chain aliphatic and aromatic azo compounds. It is crucial to
emphasize that the following information is for contextual purposes only and does not
represent a hazard assessment for azomethane itself.

Many azo compounds are known to be metabolized via the reductive cleavage of the azo bond
(-N=N-).[20][21][22][23] This can lead to the formation of aromatic amines, some of which are
known or suspected carcinogens.[21][22][23] The potential for azomethane to undergo
metabolic activation to reactive intermediates has not been studied.

General Metabolic Pathway of Azo Compounds

Azo Compound Azoreductase __ | Aromatic Amines Further Metabolism Reactive Intermediates Potential Toxicity
(R-N=N-R") (e.g., in gut microbiota) (R-NHz + R'-NH2) (e.g., N-hydroxylation) (e.g., Carcinogenicity)

Click to download full resolution via product page

Caption: Generalized metabolic activation of azo compounds.

Conclusion

The GHS classification of azomethane is dominated by its physical hazards, with a clear and
consistent classification as an "Extremely flammable gas” (H220) and a "Gas under pressure”
(H280).[1][2][3] Its potential to decompose explosively upon heating is a significant concern.
There is a profound lack of publicly available data on the health hazards of azomethane,
precluding its classification for acute toxicity, skin/eye irritation, sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity. Professionals handling azomethane should do so
with extreme caution, focusing on the control of ignition sources and the management of
pressurized gas cylinders. Further toxicological studies are required to fully characterize the
health hazard profile of this compound.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/37451600/
https://www.researchgate.net/publication/398207651_Ecological_and_Biological_Impacts_of_Azo_Compounds_A_Concise_Review_of_Toxicity_Degradation_and_Sustainable_Solutions
https://www.tandfonline.com/doi/abs/10.1080/10643389309388453
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://www.researchgate.net/publication/398207651_Ecological_and_Biological_Impacts_of_Azo_Compounds_A_Concise_Review_of_Toxicity_Degradation_and_Sustainable_Solutions
https://www.tandfonline.com/doi/abs/10.1080/10643389309388453
https://pmc.ncbi.nlm.nih.gov/articles/PMC5870118/
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8126982/
https://www.oecd.org/en/publications/2022/06/test-no-406-skin-sensitisation_g1gh292d.html
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/product/b1219989?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219989?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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